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Compound of Interest

Compound Name:
Fluometuron-N-desmethyl-4-

hydroxy

Cat. No.: B1436920 Get Quote

Essential Safety and Handling of Fluometuron-
N-desmethyl-4-hydroxy
Note: Specific safety data for Fluometuron-N-desmethyl-4-hydroxy is not readily available.

The following guidance is based on the safety information for the parent compound,

Fluometuron. It is a standard practice in chemical safety to handle metabolites with the same or

greater caution as the parent compound, especially in the absence of specific data. One of

Fluometuron's metabolites, desmethyl fluometuron (DMF), was assumed to be equipotent to

the parent compound in an EPA assessment.[1]

This document provides essential safety protocols and logistical information for handling

Fluometuron-N-desmethyl-4-hydroxy in a laboratory setting. The information is intended for

researchers, scientists, and professionals in drug development.

Personal Protective Equipment (PPE)
The primary routes of exposure to Fluometuron are through inhalation, skin contact, and eye

contact. Therefore, appropriate PPE is critical to ensure personal safety.
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PPE Category Recommended Equipment

Eye Protection
Chemical safety goggles or a face shield should

be worn to prevent contact with the eyes.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene, or barrier laminate) are required. The

exact breakthrough time of glove material

should be confirmed with the glove

manufacturer.

Body Protection

A laboratory coat or chemical-resistant apron

should be worn to protect the skin. For larger

quantities or in case of potential splashing,

chemical-resistant coveralls may be necessary.

Respiratory Protection

If working in a poorly ventilated area or if dusts

or aerosols may be generated, a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors and particulates

should be used.

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and the safety of the laboratory environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspect Procedure

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation

exposure. Avoid generating dust. Wash hands

thoroughly after handling.[2] Avoid contact with

skin, eyes, and clothing. Do not eat, drink, or

smoke in the handling area.

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated place away from

incompatible materials. The shelf-life of

Fluometuron is at least 3 to 5 years when stored

in a dry place.[3]

First Aid Measures
In case of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Disposal Plan
Proper disposal of chemical waste is vital to prevent environmental contamination and ensure

regulatory compliance.
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Waste Type Disposal Procedure

Unused Material

Dispose of unused material as hazardous waste

in accordance with local, state, and federal

regulations. Do not allow the material to enter

drains or waterways. Prior to implementing land

disposal of waste residue, consult with

environmental regulatory agencies for guidance

on acceptable disposal practices.[3]

Contaminated PPE

All contaminated PPE (gloves, lab coats, etc.)

should be collected in a designated, labeled

container and disposed of as hazardous waste

according to institutional and regulatory

guidelines.
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Preparation
- Review SDS for Fluometuron
- Assemble all necessary PPE

Handling
- Work in a fume hood

- Weigh and prepare solutions

Experimentation
- Conduct the experiment following protocol

- Monitor for any signs of exposure

Decontamination & Cleanup
- Decontaminate work surfaces

- Clean glassware

Documentation
- Record all procedures and observations

- Update chemical inventory

Waste Disposal
- Segregate and label all waste

- Dispose of according to regulations

Click to download full resolution via product page

Caption: A typical experimental workflow for handling Fluometuron-N-desmethyl-4-hydroxy.

Logical Relationship of Safety Measures
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Safe Handling of
Fluometuron-N-desmethyl-4-hydroxy

Personal Protective Equipment (PPE) Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Emergency Procedures
(First Aid, Spill Kit) Proper Waste Disposal
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Caption: Interrelated components of a comprehensive safety plan for chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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